Cas no 2228094-16-2 (2-amino-3-(3-methoxypyridin-2-yl)-3-methylbutanoic acid)

2-Amino-3-(3-methoxypyridin-2-yl)-3-methylbutanoic acid is a specialized non-proteinogenic amino acid derivative featuring a methoxypyridine moiety. Its unique structure, combining a pyridine ring with a methoxy substituent and a quaternary carbon center, makes it a valuable intermediate in medicinal chemistry and drug discovery. The compound is particularly useful in the synthesis of bioactive molecules, including enzyme inhibitors and receptor modulators, due to its ability to confer steric and electronic effects. Its chiral center also allows for enantioselective applications. The methoxy group enhances solubility and bioavailability, while the pyridine ring contributes to binding interactions in target proteins. This compound is suitable for research in peptidomimetics and small-molecule therapeutics.
2-amino-3-(3-methoxypyridin-2-yl)-3-methylbutanoic acid structure
2228094-16-2 structure
Product Name:2-amino-3-(3-methoxypyridin-2-yl)-3-methylbutanoic acid
CAS No:2228094-16-2
MF:C11H16N2O3
MW:224.256342887878
CID:5934892
PubChem ID:165790332
Update Time:2025-06-13

2-amino-3-(3-methoxypyridin-2-yl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-amino-3-(3-methoxypyridin-2-yl)-3-methylbutanoic acid
    • 2228094-16-2
    • EN300-1763322
    • Inchi: 1S/C11H16N2O3/c1-11(2,8(12)10(14)15)9-7(16-3)5-4-6-13-9/h4-6,8H,12H2,1-3H3,(H,14,15)
    • InChI Key: XSUIJXSWJQEIEH-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC=CN=C1C(C)(C)C(C(=O)O)N

Computed Properties

  • Exact Mass: 224.11609238g/mol
  • Monoisotopic Mass: 224.11609238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.6
  • Topological Polar Surface Area: 85.4Ų

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Additional information on 2-amino-3-(3-methoxypyridin-2-yl)-3-methylbutanoic acid

Comprehensive Overview of 2-amino-3-(3-methoxypyridin-2-yl)-3-methylbutanoic acid (CAS No. 2228094-16-2)

2-amino-3-(3-methoxypyridin-2-yl)-3-methylbutanoic acid, with the CAS number 2228094-16-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of amino acid derivatives, which are pivotal in drug discovery and development. Its unique structure, featuring a 3-methoxypyridin-2-yl moiety and a methylbutanoic acid backbone, makes it a promising candidate for various therapeutic applications.

In recent years, the demand for custom amino acid derivatives like 2-amino-3-(3-methoxypyridin-2-yl)-3-methylbutanoic acid has surged, driven by advancements in peptide synthesis and small molecule drug development. Researchers are particularly interested in its potential role as a building block for bioactive molecules, owing to its ability to modulate protein-protein interactions and enzyme activity. This aligns with the growing trend of targeted therapy and precision medicine, where such compounds are essential for designing next-generation treatments.

The synthesis of CAS 2228094-16-2 involves sophisticated organic chemistry techniques, including multi-step reactions and chiral resolution to ensure high purity and enantiomeric excess. Its methoxypyridine group enhances solubility and bioavailability, addressing a common challenge in drug formulation. These properties make it a valuable tool for medicinal chemists exploring CNS-targeted drugs or metabolic disorder therapies, topics frequently searched in academic and industrial circles.

From an SEO perspective, queries such as "2-amino-3-(3-methoxypyridin-2-yl)-3-methylbutanoic acid uses" or "CAS 2228094-16-2 supplier" reflect user interest in its applications and sourcing. The compound's relevance to neurodegenerative disease research (e.g., Alzheimer’s and Parkinson’s) further boosts its visibility, as these are high-traffic keywords in scientific literature and patent databases. Additionally, its role in catalysis and asymmetric synthesis attracts attention from the fine chemicals sector.

Quality control for 2-amino-3-(3-methoxypyridin-2-yl)-3-methylbutanoic acid adheres to stringent GMP standards, ensuring consistency for preclinical studies. Analytical methods like HPLC and NMR spectroscopy are employed to verify its structural integrity, a critical aspect for regulatory compliance. This rigor aligns with the pharmaceutical industry's focus on QC/QA protocols, another trending topic in life sciences forums.

In summary, CAS 2228094-16-2 exemplifies the intersection of chemical innovation and therapeutic potential. Its versatility in drug design, coupled with its alignment with current research trends, positions it as a compound of enduring significance. For researchers and suppliers, understanding its properties and applications is key to leveraging its full potential in biopharmaceutical advancements.

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